molecular formula C16H12N2O6 B14675718 Dimethyl 2-amino-3-oxo-3H-phenoxazine-1,9-dicarboxylate CAS No. 34105-78-7

Dimethyl 2-amino-3-oxo-3H-phenoxazine-1,9-dicarboxylate

Cat. No.: B14675718
CAS No.: 34105-78-7
M. Wt: 328.28 g/mol
InChI Key: FJGDFTXAJSTDKU-UHFFFAOYSA-N
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Description

Dimethyl 2-amino-3-oxo-3H-phenoxazine-1,9-dicarboxylate is a synthetic organic compound belonging to the phenoxazine family. Phenoxazines are known for their diverse applications in material science, organic light-emitting diodes, photoredox catalysts, dye-sensitized solar cells, and chemotherapy

Preparation Methods

The synthesis of Dimethyl 2-amino-3-oxo-3H-phenoxazine-1,9-dicarboxylate typically involves the oxidative cyclocondensation of 2-aminophenols. This method has been used to prepare a range of 2-aminophenoxazin-3-ones, including natural products like exfoliazone and chandrananimycin A . The reaction conditions often include the use of electron-withdrawing carboxylate groups to enhance the reactivity and yield of the desired product . Industrial production methods may involve scaling up these synthetic routes with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Dimethyl 2-amino-3-oxo-3H-phenoxazine-1,9-dicarboxylate undergoes

Properties

CAS No.

34105-78-7

Molecular Formula

C16H12N2O6

Molecular Weight

328.28 g/mol

IUPAC Name

dimethyl 2-amino-3-oxophenoxazine-1,9-dicarboxylate

InChI

InChI=1S/C16H12N2O6/c1-22-15(20)7-4-3-5-9-13(7)18-14-10(24-9)6-8(19)12(17)11(14)16(21)23-2/h3-6H,17H2,1-2H3

InChI Key

FJGDFTXAJSTDKU-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=C2C(=CC=C1)OC3=CC(=O)C(=C(C3=N2)C(=O)OC)N

Origin of Product

United States

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